butyl 4-hydroxy-4-methylpentanoate
Overview
Description
Butyl 4-hydroxy-4-methylpentanoate, also known as 4-HMBA, is a carboxylic acid ester derived from 4-hydroxy-4-methylpentanoic acid. It is a colorless, odorless, and water-soluble compound that is used in a variety of scientific applications. It is used as a reactant in the synthesis of other compounds, as a catalyst in certain reactions, and as a reagent in enzymatic assays. It has also been used to investigate the mechanism of action of certain enzymes and to study the biochemical and physiological effects of certain compounds.
Mechanism of Action
Butyl 4-hydroxy-4-methylpentanoate is believed to act as a substrate for certain enzymes, allowing them to catalyze reactions. It is also believed to interact with certain proteins, allowing them to bind to specific molecules and affect their function.
Biochemical and Physiological Effects
Butyl 4-hydroxy-4-methylpentanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects, as well as to modulate the activity of certain enzymes involved in the metabolism of lipids and carbohydrates. It has also been shown to affect the expression of certain genes involved in the regulation of cell growth and differentiation.
Advantages and Limitations for Lab Experiments
Butyl 4-hydroxy-4-methylpentanoate has several advantages for use in laboratory experiments. It is a colorless, odorless, and water-soluble compound that is easy to use and store. It is also relatively inexpensive and can be synthesized in a short amount of time. However, it does have some limitations. It is not very stable and can degrade over time, and it can be toxic if ingested in large quantities.
Future Directions
There are a number of potential future directions for research on butyl 4-hydroxy-4-methylpentanoate. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be done on its synthesis and its use as a reagent in enzymatic assays. Finally, research could be conducted into its potential use as a food additive and its potential toxicity.
Synthesis Methods
Butyl 4-hydroxy-4-methylpentanoate is synthesized through a nucleophilic substitution reaction of 4-hydroxy-4-methylpentanoic acid with n-butyl alcohol. This reaction is carried out in an aqueous solution of sodium hydroxide at temperatures ranging from 50-90°C. The reaction is complete in approximately 1 hour and yields a product with a purity of greater than 95%.
Scientific Research Applications
Butyl 4-hydroxy-4-methylpentanoate is used in a variety of scientific research applications. It has been used as a reactant in the synthesis of other compounds, as a catalyst in certain reactions, and as a reagent in enzymatic assays. It has also been used to investigate the mechanism of action of certain enzymes and to study the biochemical and physiological effects of certain compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of butyl 4-hydroxy-4-methylpentanoate can be achieved through the esterification of 4-hydroxy-4-methylpentanoic acid with butanol in the presence of a catalyst.", "Starting Materials": [ "4-hydroxy-4-methylpentanoic acid", "butanol", "catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 4-hydroxy-4-methylpentanoic acid and butanol to a reaction flask", "Add a catalyst (e.g. sulfuric acid) to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the ester product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture to remove the drying agent", "Distill the solvent to obtain the pure butyl 4-hydroxy-4-methylpentanoate product" ] } | |
CAS RN |
1861964-48-8 |
Product Name |
butyl 4-hydroxy-4-methylpentanoate |
Molecular Formula |
C10H20O3 |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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